1-(Benzenesulfonyl)-2-ethylbenzene

• Molecular Formula: C14H14O2S
• Molecular Weight: 246.33 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-2-ethylbenzene
• InChI: InChI=1S/C14H14O2S/c1-2-12-8-6-7-11-14(12)17(15,16)13-9-4-3-5-10-13/h3-11H,2H2,1H3
• InChI Key: IMMSHHGYOGQCKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1S(=O)(=O)C2=CC=CC=C2

Description

1-(Benzenesulfonyl)-2-ethylbenzene is an aromatic compound featuring a benzene ring substituted with a benzenesulfonyl group at position 1 and an ethyl group at position 2. The benzenesulfonyl moiety (–SO₂C₆H₅) is electron-withdrawing, influencing the compound’s reactivity and interactions in synthetic or biological systems. This compound is typically synthesized via reactions involving benzenesulfonyl chloride and ethyl-substituted aromatic intermediates under basic conditions (e.g., using Et₃N in DCM) . Its structural features make it relevant in medicinal chemistry, particularly in the design of enzyme inhibitors and sulfonamide-based drugs.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Benzenesulfonyl)-2-ethylbenzene can be synthesized through several methods. One common approach involves the reaction of benzenesulfonyl chloride with 2-ethylbenzene in the presence of a base such as pyridine or triethylamine. The reaction typically occurs under reflux conditions, and the product is purified through recrystallization or distillation .

Industrial Production Methods: In industrial settings, the production of 1-(Benzenesulfonyl)-2-ethylbenzene often involves the use of large-scale reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of catalysts and advanced purification techniques, such as chromatography, further enhances the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(Benzenesulfonyl)-2-ethylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form benzenesulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfonamide or sulfide.

Substitution: The benzenesulfonyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like amines, alcohols, and thiols can be used for substitution reactions.

Major Products:

Oxidation: Benzenesulfonic acid derivatives.

Reduction: Sulfonamides or sulfides.

Substitution: Various substituted benzenesulfonyl derivatives.

Scientific Research Applications

1-(Benzenesulfonyl)-2-ethylbenzene has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is utilized in the study of enzyme inhibition and protein interactions.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 1-(Benzenesulfonyl)-2-ethylbenzene involves its interaction with specific molecular targets. The sulfonyl group can form covalent bonds with nucleophilic amino acids in proteins, leading to enzyme inhibition or modification of protein function. This interaction can affect various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Sulfonamide vs. Amide/Sulfanyl Linkers

• 1-(Benzenesulfonyl)-2-ethylbenzene vs. Amide-Linked Compounds (e.g., [49–52] in ) :
  Sulfonamide-linked compounds (e.g., compound [39]) are synthesized via direct sulfonylation of amines with benzenesulfonyl chloride, achieving yields of ~80% over two steps. In contrast, amide-linked analogs require coupling agents like HOBT/EDCI, with yields ranging from 73–91% . Sulfonamides generally exhibit higher metabolic stability compared to amides due to resistance to hydrolysis.
  • Key Data :

Property	Sulfonamide ([39])	Amide ([49–52])
Synthetic Yield	80% (2 steps)	73–91%
Hydrolytic Stability	High	Moderate

• 1-(Benzylsulfanyl)-2-fluoro-4-(trifluoromethyl)benzene () :
  Replacing the sulfonyl group with a sulfanyl (–S–) linker reduces electron-withdrawing effects, increasing nucleophilic susceptibility. The fluorine and trifluoromethyl groups enhance lipophilicity, making this compound suitable for agrochemical applications. Safety profiles differ, with sulfanyl derivatives posing higher risks of skin/eye irritation .

Positional Isomerism

• 1-(Benzenesulfonyl)-2-ethylbenzene vs. 3-/4-Substituted Analogs: 3-(1-Methylpyrazol-3-yl)benzenesulfonyl chloride (): Substitution at position 3 results in a higher melting point (76.5–78.5°C) compared to ortho-substituted derivatives, likely due to reduced steric hindrance and improved crystal packing .

Reactivity in Radical Reactions

• 1-(Benzenesulfonyl)-2-methyl-4-chloro-2-butene (): Reacting benzenesulfonyl chloride with diphenylacetylene under heat (130°C) produces a triene derivative via radical intermediates. The benzenesulfonyl group adopts an axial position during the reaction, leading to stereoselective product formation . This contrasts with non-sulfonylated acetylene derivatives, which lack such stereochemical control.